N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C21H22ClN3O3S2/c1-13-4-3-11-25(12-13)30(27,28)16-8-6-15(7-9-16)20(26)24-21-23-18-14(2)5-10-17(22)19(18)29-21/h5-10,13H,3-4,11-12H2,1-2H3,(H,23,24,26)
• InChI Key: XTOWLMLHDMFODF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(C=CC(=C4S3)Cl)C
• Molecular Formula: C21H22ClN3O3S2
• Molecular Weight: 464.0 g/mol

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C21H22ClN3O3S2 and its molecular weight is 464. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The synthesis of indapamide derivatives, including compounds structurally related to the queried chemical, has shown promising proapoptotic activity against melanoma cell lines. Specifically, a derivative demonstrated significant growth inhibition and anticancer activity, suggesting potential application in cancer treatment. Moreover, these compounds were evaluated as inhibitors of human carbonic anhydrase isoforms, highlighting their multifunctional therapeutic potential (Ö. Yılmaz et al., 2015).

Synthesis of Cyclic Sulfonamides

Research into cyclic sulfonamides through intramolecular Diels-Alder reactions has led to the development of novel cyclic sulfonamides with potential pharmacological applications. These compounds, including derivatives structurally similar to the queried compound, serve as a scaffold for further development into drugs with various therapeutic uses (I. Greig et al., 2001).

Intermediate for Tianeptine Synthesis

A key intermediate of Tianeptine, a compound with structural similarities to the queried chemical, was synthesized through a multi-step process. This research contributes to the understanding of synthetic pathways for complex pharmaceuticals and their intermediates, demonstrating the compound's role in drug development (Z. Xiu-lan, 2009).

Antimalarial and Potential COVID-19 Applications

Investigation into sulfonamide derivatives for antimalarial activity revealed their potential against Plasmodium strains. Additionally, these compounds were evaluated for their theoretical binding affinity against SARS-CoV-2 proteins, suggesting a broader spectrum of potential therapeutic applications (Asmaa M. Fahim & Eman H. I. Ismael, 2021).

Green Chemistry and Catalysis

The use of specific sulfonamide derivatives in green chemistry showcases their role as catalysts in the synthesis of various organic compounds. This application emphasizes the importance of these compounds in developing environmentally friendly synthetic methods (A. Khazaei et al., 2015).